Facile separation of cyclic aliphatic and aromatic vapors using crystalline thiacalixarene assemblies with preorganized channels†

Chemical Communications Pub Date: 2023-01-30 DOI: 10.1039/D2CC05647J

Abstract

Conventional distillation methods cannot separate compounds with similar boiling points, molecular sizes, and volumes, such as cyclohexane and benzene or methylcyclohexane and toluene, effectively. The corresponding cyclic aliphatic and aromatic hydrocarbons cannot be separated effectively using the same type of sorption material. We report that crystalline thiacalixarene assemblies featuring preorganized channel-like adsorption sites are capable of both separations.

Graphical abstract: Facile separation of cyclic aliphatic and aromatic vapors using crystalline thiacalixarene assemblies with preorganized channels
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